Cas no 1342636-10-5 (1-(3-Amino-4-methylpiperidin-1-YL)-2-cyclopropylethan-1-one)

• Product Name: 1-(3-Amino-4-methylpiperidin-1-YL)-2-cyclopropylethan-1-one
• CAS No: 1342636-10-5
• MF: C₁₁H₂₀N₂O
• MW: 196.289302825928
• CID: 5251912
• Update Time: 2025-10-27

1-(3-Amino-4-methylpiperidin-1-YL)-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-AMINO-4-METHYLPIPERIDIN-1-YL)-2-CYCLOPROPYLETHAN-1-ONE
• Ethanone, 1-(3-amino-4-methyl-1-piperidinyl)-2-cyclopropyl-
• 1-(3-Amino-4-methylpiperidin-1-YL)-2-cyclopropylethan-1-one

• Inchi： 1S/C11H20N2O/c1-8-4-5-13(7-10(8)12)11(14)6-9-2-3-9/h8-10H,2-7,12H2,1H3
• InChI Key： RWPZNIFXQHOBLA-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1CCC(C)C(C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• XLogP3: 0.8
• Topological Polar Surface Area: 46.3

Additional information on 1-(3-Amino-4-methylpiperidin-1-YL)-2-cyclopropylethan-1-one

Introduction to 1-(3-Amino-4-methylpiperidin-1-yl)-2-cyclopropylethan-1-one (CAS No. 1342636-10-5)

The compound 1-(3-Amino-4-methylpiperidin-1-yl)-2-cyclopropylethan-1-one, identified by its CAS number 1342636-10-5, is a significant molecule in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic ketone features a unique structural motif that has garnered attention for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The presence of both an amino-substituted piperidine ring and a cyclopropyl side chain imparts distinct physicochemical properties, making it a versatile scaffold for further derivatization and functionalization.

Recent advancements in computational chemistry and molecular modeling have highlighted the structural features of this compound that contribute to its biological activity. The 3-amino-4-methylpiperidin-1-yl moiety is known to exhibit favorable interactions with biological targets, including enzymes and receptors, which are critical for modulating physiological processes. The cyclopropyl group, on the other hand, enhances metabolic stability and binding affinity, making it an attractive component in drug design. These characteristics have positioned 1-(3-Amino-4-methylpiperidin-1-yl)-2-cyclopropylethan-1-one as a promising candidate for further exploration in the quest for new pharmacological interventions.

In the context of modern drug development, the synthesis and optimization of such compounds are often guided by high-throughput screening (HTS) data and structure-activity relationship (SAR) studies. The CAS No. 1342636-10-5 identifier ensures unambiguous recognition and retrieval of relevant scientific literature, patents, and experimental data. Researchers have leveraged this compound as a building block to create libraries of derivatives with enhanced pharmacological profiles. For instance, modifications at the amino group or the cyclopropyl moiety have been investigated to improve solubility, bioavailability, and target specificity.

The role of piperidine derivatives in medicinal chemistry cannot be overstated. Piperidine scaffolds are ubiquitous in approved drugs due to their ability to mimic natural amino acid structures and interact effectively with biological macromolecules. The 3-amino-4-methylpiperidin-1-yl fragment in 1-(3-Amino-4-methylpiperidin-1-yl)-2-cyclopropylethan-1-one is no exception, offering a privileged structure that has been exploited in the development of drugs targeting various diseases, including neurological disorders and infectious diseases. The incorporation of a cyclopropyl group further refines the pharmacokinetic properties of these derivatives, enhancing their potential as therapeutic agents.

Recent studies have demonstrated the utility of this compound in preclinical models as a precursor for more complex molecules. By serving as a key intermediate, it enables the synthesis of novel analogs with tailored biological activities. For example, researchers have explored its use in generating inhibitors of enzymes involved in cancer metabolism or neurotransmitter pathways. The flexibility provided by the 1-(3-Amino-4-methylpiperidin-1-yl)-2-cyclopropylethan-1-one backbone allows chemists to fine-tune electronic and steric properties, thereby optimizing interactions with biological targets.

The synthesis of this compound typically involves multi-step organic reactions that highlight the ingenuity of synthetic chemists in constructing complex molecules from simpler precursors. Key steps often include nucleophilic substitution reactions at the piperidine ring, followed by cyclization or functional group transformations to introduce the cyclopropyl moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to produce sufficient quantities for both research and commercial purposes.

The physicochemical properties of 1-(3-Amino-4-methylpiperidin-1-yl)-2-cyclopropylethan-1-one are also worth examining. Its molecular weight, solubility profile, and stability under various conditions are critical factors that influence its suitability for different applications. For instance, high solubility is often desired for oral formulations, while stability under storage conditions is essential for long-term shelf life. These properties are carefully evaluated during drug development to ensure that the compound behaves predictably in vitro and in vivo.

In conclusion, 1-(3-Amino-4-methylpiperidin-1-yl)-2-cyclopropylethan-1-one (CAS No. 1342636-10-5) represents a fascinating example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable scaffold for medicinal chemists seeking to design new drugs with improved efficacy and reduced side effects. As research continues to uncover new applications for this compound and its derivatives, its significance in pharmaceutical chemistry is likely to grow even further.